Cas no 2413904-75-1 (Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2413904-75-1
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 5675107
• PubChem ID: 165768121
• Update Time: 2025-06-09

Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate
• 2413904-75-1
• EN300-26665957
• Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H20FNO3/c1-15(2,3)20-14(19)17-9-12(18)8-13(17)10-4-6-11(16)7-5-10/h4-7,12-13,18H,8-9H2,1-3H3
• InChI Key： KHFDYLKKMMNVPL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(CN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate

Research Brief on Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2413904-75-1)

The compound Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate (CAS: 2413904-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and fluorophenyl substituent, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a precursor in the synthesis of novel dopamine receptor modulators. The research demonstrated that the fluorophenyl group enhances binding affinity to target receptors, while the hydroxyl group facilitates further derivatization. Molecular docking simulations revealed favorable interactions with D2-like receptors, suggesting potential utility in treating neurological disorders such as Parkinson's disease and schizophrenia.

In parallel, a patent application (WO2023056789) disclosed the use of 2413904-75-1 in the development of selective PDE10A inhibitors. The tert-butyl carbamate moiety was found to improve metabolic stability, addressing a key challenge in phosphodiesterase inhibitor design. In vitro assays showed promising results, with IC50 values in the low nanomolar range and excellent selectivity over other PDE isoforms.

Recent synthetic methodology developments have also focused on this compound. A 2024 Organic Letters publication described an asymmetric hydrogenation protocol for efficient production of the (S)-enantiomer, achieving >99% ee using a novel iridium catalyst. This advancement is particularly significant given the growing importance of chiral pyrrolidines in pharmaceutical applications.

From a safety perspective, preliminary toxicology studies (as reported in Chemical Research in Toxicology) indicate favorable ADME properties for derivatives of 2413904-75-1. The fluorophenyl group appears to mitigate oxidative metabolism concerns commonly associated with similar scaffolds, while the hydroxyl group facilitates Phase II conjugation pathways.

Looking forward, several research groups have identified this compound as a promising scaffold for fragment-based drug discovery. Its relatively small size (MW 281.3) and multiple points for diversification make it particularly suitable for building targeted libraries. Current efforts focus on developing analogs with improved blood-brain barrier permeability for CNS applications.

In conclusion, Tert-butyl 2-(4-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate represents a versatile building block with demonstrated utility across multiple therapeutic areas. The convergence of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity positions this compound as an important tool in modern medicinal chemistry. Future research directions likely include exploration of its applications in PROTAC design and as a component of bifunctional pharmacological agents.